2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

• IUPAC Name: 2-amino-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one
• InChI: InChI=1S/C8H14N2O2/c1-5(9)8(11)10-3-7-2-6(10)4-12-7/h5-7H,2-4,9H2,1H3
• InChI Key: XIEHEIXBYRUCSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC2CC1CO2)N
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol

Description

Molecular Structure Analysis

The InChI code for “2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one” is 1S/2C5H9NO.C2H2O4/c21-4-3-7-5(1)2-6-4;3-1(4)2(5)6/h24-6H,1-3H2; (H,3,4) (H,5,6). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical form of “this compound” is not specified. For similar compounds like 2-Oxa-5-azabicyclo[2.2.1]heptane hemioxalate, it’s a solid at room temperature.

Scientific Research Applications

2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-oneo-2H-1-benzopyran-3-carboxylic acid has been studied extensively for its potential applications in drug design and synthesis. It has been used as a starting material for the synthesis of various drugs, such as anti-inflammatory agents, antifungal agents, and antiviral agents. In addition, it has been used in the synthesis of various agrochemicals, such as insecticides and herbicides. It has also been used in the synthesis of various biochemical compounds, such as amino acids and peptides.

Mechanism of Action

The mechanism of action of 2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-oneo-2H-1-benzopyran-3-carboxylic acid is not fully understood. However, it is believed to act as an enzyme inhibitor, blocking the activity of certain enzymes in the body. It is also believed to interact with certain receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-oneo-2H-1-benzopyran-3-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to a decrease in the production of certain hormones and neurotransmitters. In addition, it has been shown to interact with certain receptors, leading to a decrease in inflammation, pain, and fever. It has also been shown to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of 2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-oneo-2H-1-benzopyran-3-carboxylic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is widely available. In addition, it can be used in a variety of reactions, making it a versatile building block for synthetic organic compounds. However, it has some limitations as well. It is relatively unstable and can be easily degraded in the presence of light and heat. In addition, it is toxic and can be hazardous to handle.

Future Directions

The future of 2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-oneo-2H-1-benzopyran-3-carboxylic acid is promising. It has potential applications in drug design and synthesis, as well as in the synthesis of various agrochemicals and biochemical compounds. In addition, it may be useful in the development of new therapeutic agents, such as anti-inflammatory agents, antifungal agents, and antiviral agents. Furthermore, further research is needed to better understand its mechanism of action and its biochemical and physiological effects.

Safety and Hazards

For safety and hazards, it’s important to note that “2-Amino-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one” is not intended for human or veterinary use. For similar compounds like 2-Oxa-5-azabicyclo[2.2.1]heptane hemioxalate, the safety information includes a GHS07 pictogram, a warning signal word, and hazard statements H315, H319, H335.